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Compound of Interest

1-[4-(4-Aminophenyl)piperazin-1-
Compound Name:
yllethanone

cat. No.: B1203987

Disclaimer: The following information is provided for guidance purposes only and is based on
general laboratory safety principles. A specific Safety Data Sheet (SDS) for 1-Acetyl-4-(4-
aminophenyl)piperazine (CAS 92394-00-8) was not available at the time of writing. Therefore, it
is imperative to obtain a substance-specific SDS from your supplier and to conduct a thorough
risk assessment before handling this chemical. The information provided here should be used
to supplement, not replace, the supplier-specific SDS.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1-Acetyl-4-(4-aminophenyl)piperazine?

Al: While a specific hazard profile is not available, based on the chemical structure which
contains an acetyl group and an aminophenylpiperazine moiety, potential hazards may include:

o Skin and eye irritation: Similar compounds can cause irritation upon contact.
o Respiratory tract irritation: Inhalation of dust may cause irritation to the respiratory system.

» Toxicity: The toxicological properties have not been fully investigated. Assume the compound
is harmful if swallowed, inhaled, or absorbed through the skin.

Q2: What personal protective equipment (PPE) should | wear when handling this compound?
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A2: A comprehensive list of required PPE should be detailed in the substance-specific SDS.
However, as a minimum precaution, the following should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If handling fine powders or there is a risk of aerosolization, a properly
fitted respirator (e.g., N95 or higher) is recommended.

Q3: How should | store 1-Acetyl-4-(4-aminophenyl)piperazine?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from
incompatible materials such as strong oxidizing agents.

Q4: What should | do in case of a spill?

A4: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal. The spill area should then be cleaned with a suitable solvent
and washed thoroughly. For larger spills, evacuate the area and follow your institution's
emergency procedures.

Q5: How do | properly dispose of waste containing this chemical?

A5: Dispose of chemical waste in accordance with all local, state, and federal regulations. Do
not dispose of it down the drain. Consult your institution's environmental health and safety
(EHS) office for specific guidance.

Troubleshooting Guides
Scenario 1: | accidentally got some of the powder on my gloves.
o Action: Immediately remove the contaminated gloves, avoiding contact with your skin. Wash

your hands thoroughly with soap and water. Obtain a new pair of gloves before resuming
work.
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Scenario 2: | think | may have inhaled some of the dust.

¢ Action: Move to a well-ventilated area or fresh air immediately. If you experience any
respiratory irritation, coughing, or difficulty breathing, seek medical attention. Inform your
supervisor of the potential exposure.

Scenario 3: The compound appears to be changing color or clumping in the storage container.

« Action: This could indicate degradation or absorption of moisture. Do not use the compound.
Consult the manufacturer or your institution's chemical safety officer for advice on how to
handle and dispose of the potentially degraded material.

Quantitative Data Summary

A substance-specific SDS is required to provide quantitative data such as permissible exposure
limits (PELS), lethal dose (LD50) values, and other toxicological data. This information is critical
for a complete risk assessment.

Data Point Value Source

Permissible Exposure Limit

(PEL) Not Available
LD50 (Oral) Not Available
LD50 (Dermal) Not Available
LC50 (Inhalation) Not Available

Experimental Protocols

Protocol 1: Safe Weighing of 1-Acetyl-4-(4-aminophenyl)piperazine Powder
e Preparation:

o Ensure you are wearing the appropriate PPE (safety goggles, lab coat, and chemical-
resistant gloves).
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o Perform the weighing procedure inside a chemical fume hood or a ventilated balance
enclosure to minimize inhalation exposure.

o Have waste disposal containers readily available.

e Procedure:
o Use a clean, tared weigh boat or paper.

o Carefully transfer the desired amount of the compound from the storage container to the
weigh boat using a clean spatula.

o Avoid generating dust. If dust is generated, allow it to settle within the enclosure before
proceeding.

o Once the desired amount is weighed, securely close the storage container.
o Transfer the weighed compound to your reaction vessel.

e Cleanup:
o Carefully clean the spatula and the weighing area.

o Dispose of the weigh boat and any contaminated materials in the designated solid waste
container.

o Wash your hands thoroughly after completing the procedure.

Logical Workflow for Safe Handling
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Safe Handling Workflow for 1-Acetyl-4-(4-aminophenyl)piperazine
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Caption: Logical workflow for the safe handling of chemical compounds.
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 To cite this document: BenchChem. [Technical Support Center: 1-Acetyl-4-(4-
aminophenyl)piperazine Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1203987#handling-precautions-for-1-acetyl-4-4-
aminophenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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